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Compound of Interest

Compound Name: Canthine
CAS No.: 206-68-8
Cat. No.: B12676620
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural elucidation of
canthine-6-one N-oxide, a naturally occurring -carboline alkaloid. This document details the
key spectroscopic data and experimental protocols that have been instrumental in confirming

its molecular structure.

Spectroscopic Data Analysis

The structural confirmation of canthine-6-one N-oxide relies on a combination of spectroscopic
techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry
(MS), Infrared (IR) spectroscopy, and Ultraviolet-Visible (UV-Vis) spectroscopy. The quantitative
data from these analyses are summarized below.

Table 1: *H NMR Spectroscopic Data for Canthine-6-one
N-oxide
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Proton Chemical Shift (5, Multiplicity Coupling Constant
ppm) (9, Hz)
H-1 8.86 d 52
H-2 7.78 t 75
H-4 8.25 d 73
H-5 7.95 d 59
H-8 8.18 d 78
H-9 7.52 t 75
H-10 7.72 t 78
H-11 8.81 d 75

Solvent: CDClIz

Table 2: 3C NMR Spectroscopic Data for Canthine-6-one
N-oxide
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Carbon Chemical Shift (6, ppm)
C-1 139.2
C-2 122.5
C-4 129.8
C-5 117.4
C-6 158.4
C-6a 141.2
C-7a 121.8
C-8 121.3
C-9 129.4
C-10 124.7
C-11 131.5
C-11a 1451
C-12a 130.6
C-12b 136.8

Solvent: CDCl3

Table 3: Mass Spectrometry Data for Canthine-6-one N-
oxide

Key Fragment lons

Technique lonization Mode [M]+ (m/z)
(m/z)

EIMS 70 eV 236 220,192, 164

Table 4: Infrared and Ultraviolet-Visible Spectroscopic
Data for Canthine-6-one N-oxide
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Spectroscopy Medium Absorption Maxima
IR KBr 1660, 1610, 1250 cm™?
UV-Vis MeOH 254,282, 365 nm

Experimental Protocols

The following sections detail the methodologies employed for the acquisition of the
spectroscopic data presented above, based on established scientific literature.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 3C NMR spectra were recorded on a Bruker Avance spectrometer operating at a proton
frequency of 400 MHz. Samples were dissolved in deuterated chloroform (CDCls), and
chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an
internal standard. Standard pulse sequences were utilized for the acquisition of one-
dimensional spectra.

Mass Spectrometry (MS)

Electron Impact Mass Spectrometry (EIMS) was performed on a mass spectrometer at an
ionization energy of 70 eV. The sample was introduced via a direct insertion probe. The
resulting mass spectrum provided the molecular ion peak and characteristic fragmentation
pattern.

Infrared (IR) Spectroscopy

The IR spectrum was obtained using a Fourier Transform Infrared (FTIR) spectrophotometer.
The sample was prepared as a potassium bromide (KBr) pellet. The spectrum was recorded in
the range of 4000-400 cm~1, revealing characteristic functional group absorptions.

Ultraviolet-Visible (UV-Vis) Spectroscopy

The UV-Vis spectrum was recorded on a spectrophotometer using methanol (MeOH) as the
solvent. The absorption spectrum was scanned over a wavelength range of 200-800 nm to
determine the absorption maxima.
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Structure Elucidation Workflow

The logical process for the elucidation of the canthine-6-one N-oxide structure is outlined in
the following diagram.
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Caption: Workflow for the structural elucidation of canthine-6-one N-oxide.

o To cite this document: BenchChem. [Elucidation of Canthine-6-one N-oxide Structure: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12676620/docs#elucidation-of-canthine-6-one-n-
oxide-structure-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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